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Compound of Interest

Compound Name: Fmoc-Tyr-OH

Cat. No.: B557356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling precautions for Fmoc-Tyr-OH (Nα-

(9-Fluorenylmethoxycarbonyl)-L-tyrosine), a key reagent in peptide synthesis. Adherence to

these guidelines is crucial for ensuring personnel safety and maintaining the integrity of

research outcomes. This document summarizes critical safety data, outlines standard handling

protocols, and provides a visual workflow for safe laboratory practices.

Hazard Identification and Classification
Fmoc-Tyr-OH is generally not classified as a hazardous substance or mixture according to

Regulation (EC) No. 1272/2008.[1] However, as with any chemical reagent, it is essential to

handle it with care to minimize potential risks. Some safety data sheets (SDS) indicate that it

may cause skin and eye irritation.[2]

GHS Hazard Statements (Aggregated from multiple sources):

While not universally classified as hazardous, some suppliers have reported the following

potential hazards associated with similar Fmoc-protected amino acids. Users should handle the

compound with the assumption that these hazards may be present.
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Hazard Code Hazard Statement
Reported by some
suppliers for similar
compounds

H315 Causes skin irritation Yes

H319 Causes serious eye irritation Yes

H335 May cause respiratory irritation Yes

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1][3][4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1][3][4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1][3][4]

Handling and Storage Protocols
Proper handling and storage are paramount to ensure the stability of Fmoc-Tyr-OH and the

safety of laboratory personnel.

Handling
Ventilation: Use in a well-ventilated area.[1][3] Appropriate exhaust ventilation should be

provided at places where dust is formed.[1][3][5]
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Personal Hygiene: Avoid contact with skin and eyes.[3][6] Wash hands thoroughly after

handling.[3] Do not eat, drink, or smoke in work areas.

Dust Formation: Avoid the formation of dust and aerosols.[3][6]

Storage
Temperature: Store in a cool place. Recommended storage temperatures are typically

between 2°C and 8°C.[1] Some sources suggest storage at -20°C for long-term stability.[7]

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Fmoc-Tyr-OH.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved safety goggles.[3][5]

Skin Protection

Handle with impervious gloves. The type of

glove material should be selected based on the

specific laboratory conditions and potential for

contact. Dispose of contaminated gloves after

use.[1][3][8]

Body Protection

Wear a laboratory coat or other protective

clothing. The type of body protection must be

selected according to the concentration and

amount of the dangerous substance at the

specific workplace.[1][3]

Respiratory Protection

For nuisance levels of dust, a type N95 (US) or

type P1 (EN 143) dust mask may be used.[5][8]

Respiratory protection is generally not required

if adequate ventilation is maintained.[1][8]
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Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Use personal protective equipment.[3] Avoid dust formation.[3][6]

Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3][5]

Containment and Cleanup: Sweep up the spilled material and shovel it into a suitable

container for disposal.[1][5]

Fire-Fighting Measures
While Fmoc-Tyr-OH is not highly flammable, appropriate measures should be taken in the

event of a fire in the vicinity.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4]

Hazardous Combustion Products: Thermal decomposition may produce oxides of carbon

(CO, CO2) and nitrogen (NOx).[6][8]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][8]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Fmoc-Tyr-OH in a

laboratory setting.
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Safe Handling Workflow for Fmoc-Tyr-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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